Cas no 323594-72-5 (Ethyl 5-(5-chlorothiophen-2-yl)isoxazole-3-carboxylate)

• Product Name: Ethyl 5-(5-chlorothiophen-2-yl)isoxazole-3-carboxylate
• CAS No: 323594-72-5
• MF: C₁₀H₈ClNO₃S
• MW: 257.693420410156
• CID: 2737049
• Update Time: 2023-08-07

Ethyl 5-(5-chlorothiophen-2-yl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(5-chlorothiophen-2-yl)isoxazole-3-carboxylate
• ethyl 5-(5-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylate
• Ethyl 5-(5-chlorothiophen-2-yl)isoxazole-3-carboxylate

• Inchi： 1S/C10H8ClNO3S/c1-2-14-10(13)6-5-7(15-12-6)8-3-4-9(11)16-8/h3-5H,2H2,1H3
• InChI Key： WDAZHKHLVOUBBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC(C(=O)OCC)=NO2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.3
• Topological Polar Surface Area: 80.6